![molecular formula C12H19NO4 B6271360 (1S,4S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid CAS No. 2031259-83-1](/img/no-structure.png)
(1S,4S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid
Overview
Description
(1S,4S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid, also known as t-Boc-2-azaheptane-4-carboxylic acid, is an organic compound that has been studied for its various applications in the scientific research field. This compound is a cyclic dicarboxylic acid that is formed from the combination of a tert-butoxycarbonyl group and a bicyclic ring system. It has a wide range of uses in the laboratory, including its use as a protecting group in peptide synthesis, as a catalyst in chemical reactions, and as a reagent in the synthesis of other compounds.
Scientific Research Applications
T-Boc-2-azaheptane-4-carboxylic acid has been used in a variety of scientific research applications. It has been used as a protecting group in peptide synthesis, allowing for the synthesis of peptides with greater stability and specificity. It has also been used as a catalyst in chemical reactions, allowing for greater control over the reaction conditions. Additionally, it has been used as a reagent in the synthesis of other compounds, such as amino acids and nucleic acids.
Mechanism of Action
The mechanism of action of (1S,4S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acideptane-4-carboxylic acid is based on its ability to form a stable complex with the target molecule. The complex is formed when the tert-butoxycarbonyl group of the compound binds to the target molecule, forming a covalent bond. This binding prevents the target molecule from undergoing further reactions and allows for greater control over the reaction conditions.
Biochemical and Physiological Effects
T-Boc-2-azaheptane-4-carboxylic acid has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic properties, as well as antifungal and antiviral activity. Additionally, it has been found to have antioxidant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
The use of (1S,4S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acideptane-4-carboxylic acid in laboratory experiments has several advantages. It is a relatively simple and straightforward compound to synthesize, and it is highly stable and can be stored for extended periods of time. Additionally, it is a versatile compound that can be used in a variety of scientific research applications.
However, there are also some limitations to the use of (1S,4S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acideptane-4-carboxylic acid in laboratory experiments. The compound is not water-soluble and is not compatible with aqueous solutions. Additionally, the compound is not compatible with certain chemicals, such as acids and bases.
Future Directions
The future directions for (1S,4S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acideptane-4-carboxylic acid are numerous. The compound has potential applications in drug discovery, as it has shown antifungal and antiviral activity. Additionally, it has potential applications in the development of new materials, as it has been found to have antioxidant and neuroprotective effects. Finally, the compound could be used in the synthesis of other compounds, such as amino acids and nucleic acids.
Synthesis Methods
The synthesis method of (1S,4S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acideptane-4-carboxylic acid involves the reaction of an aldehyde with a tert-butoxycarbonyl-protected amino acid in the presence of a base and a catalyst. The reaction is carried out at room temperature, and the resulting compound is purified by column chromatography. The synthesis of (1S,4S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acideptane-4-carboxylic acid is a relatively simple and straightforward process, and the resulting compound is highly stable and can be stored for extended periods of time.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S,4S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid involves the protection of the amine group, followed by the formation of the bicyclic ring system and the introduction of the carboxylic acid group.", "Starting Materials": [ "2-aminobicyclo[2.2.1]heptane", "tert-butyl chloroformate", "triethylamine", "diethyl ether", "hydrochloric acid", "sodium hydroxide", "sodium bicarbonate", "acetic anhydride", "acetic acid", "sodium acetate", "water", "ethyl acetate", "magnesium sulfate", "methanol", "chloroacetic acid" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate and triethylamine in diethyl ether", "Formation of the bicyclic ring system by reaction with hydrochloric acid and sodium hydroxide", "Introduction of the carboxylic acid group by reaction with sodium bicarbonate and acetic anhydride in acetic acid", "Deprotection of the tert-butyl group with hydrochloric acid in water", "Conversion of the carboxylic acid to the corresponding acid chloride with thionyl chloride in ethyl acetate", "Reaction of the acid chloride with magnesium sulfate and methanol to form the methyl ester", "Hydrolysis of the methyl ester with sodium hydroxide in water", "Neutralization of the resulting carboxylic acid with sodium bicarbonate", "Acetylation of the amine group with acetic anhydride and sodium acetate in acetic acid", "Purification of the final product by recrystallization from ethyl acetate" ] } | |
CAS RN |
2031259-83-1 |
Product Name |
(1S,4S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid |
Molecular Formula |
C12H19NO4 |
Molecular Weight |
241.3 |
Purity |
95 |
Origin of Product |
United States |
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